N-(3-(6-morpholinopyridazin-3-yl)phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(6-morpholinopyridazin-3-yl)phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C19H18N6O3 and its molecular weight is 378.392. The purity is usually 95%.
BenchChem offers high-quality N-(3-(6-morpholinopyridazin-3-yl)phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(6-morpholinopyridazin-3-yl)phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitumor Activity
Research has indicated the potential antitumor activity of compounds similar to N-(3-(6-morpholinopyridazin-3-yl)phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide. For instance, compounds like 3-amino-N-[4-chloro-3-(trifluoromethyl)phenyl]-4-morpholino-1H-indazole-1-carboxamide have shown inhibitory capacities against cancer cell lines such as A549 and BGC-823 (Ji et al., 2018). Additionally, other compounds with a morpholino group have demonstrated distinct effective inhibition on the proliferation of cancer cell lines, reinforcing the potential of these compounds in cancer research (Lu et al., 2017).
Synthesis and Structural Analysis
The synthesis and crystal structure analysis of related compounds have been a significant area of research. For example, the synthesis process of compounds like 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide, which shares structural similarities with the compound , has been detailed, with a focus on its potential to inhibit the proliferation of some cancer cell lines (Hao et al., 2017).
Antimicrobial Activity
The antimicrobial properties of compounds with structures similar to N-(3-(6-morpholinopyridazin-3-yl)phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide have also been explored. Studies have shown the synthesis of fluoroquinolone-based 4-thiazolidinones, which demonstrated antibacterial and antifungal activities, suggesting the potential of these compounds in antimicrobial applications (Patel & Patel, 2010).
Ring Transformations and Chemical Reactions
Research into the ring transformations and chemical reactions involving morpholino groups has been conducted, providing insights into the chemical behavior and potential applications of these compounds in various fields (Boyd & Heatherington, 1974).
Anticonvulsant Activity
Compounds with structures incorporating morpholino groups have been studied for their potential anticonvulsant activity. Research in this area could contribute to the development of new treatments for epilepsy and related disorders (Xu et al., 1991).
properties
IUPAC Name |
N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]-6-oxo-1H-pyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N6O3/c26-18-7-5-16(22-24-18)19(27)20-14-3-1-2-13(12-14)15-4-6-17(23-21-15)25-8-10-28-11-9-25/h1-7,12H,8-11H2,(H,20,27)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWCDTUMCZQTPAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NN=C(C=C2)C3=CC(=CC=C3)NC(=O)C4=NNC(=O)C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(6-morpholinopyridazin-3-yl)phenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.